Cas no 1228568-74-8 ((R)-2-(3-Bromophenyl)piperidine)

• Product Name: (R)-2-(3-Bromophenyl)piperidine
• CAS No: 1228568-74-8
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5085357
• PubChem ID: 7048131
• Update Time: 2025-10-22

(R)-2-(3-Bromophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-BROMOPHENYL)PIPERIDINE
• (2R)-2-(3-bromophenyl)piperidine
• Y11793
• BS-45528
• 1228568-74-8
• (R)-2-(3-Bromophenyl)piperidine

• Inchi： 1S/C11H14BrN/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11/h3-5,8,11,13H,1-2,6-7H2/t11-/m1/s1
• InChI Key： PIABJNAPJPTVKN-LLVKDONJSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H]1CCCCN1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12

Additional information on (R)-2-(3-Bromophenyl)piperidine

Comprehensive Overview of (R)-2-(3-Bromophenyl)piperidine (CAS No. 1228568-74-8): Properties, Applications, and Research Insights

(R)-2-(3-Bromophenyl)piperidine (CAS No. 1228568-74-8) is a chiral organic compound featuring a piperidine ring substituted with a 3-bromophenyl group at the 2-position. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The enantiomeric purity of this compound, indicated by the (R)-configuration, makes it particularly valuable for asymmetric synthesis and drug discovery programs targeting CNS disorders and GPCR modulators.

Recent studies highlight the growing demand for chiral intermediates like (R)-2-(3-Bromophenyl)piperidine in the development of next-generation therapeutics. Researchers are actively investigating its incorporation into dopamine receptor ligands and serotonin reuptake inhibitors, aligning with current trends in precision medicine. The 3-bromo substitution on the aromatic ring provides an excellent handle for further cross-coupling reactions, making this compound a versatile precursor in Pd-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig reactions.

The compound's physicochemical properties have been extensively characterized. With a molecular formula of C11H14BrN and molecular weight of 240.14 g/mol, (R)-2-(3-Bromophenyl)piperidine typically appears as a white to off-white crystalline solid. Its lipophilic nature (predicted logP ~2.8) and basic piperidine nitrogen (pKa ~10.2) contribute to favorable blood-brain barrier permeability, a hot topic in neuropharmacology research. These characteristics explain its frequent appearance in patents related to neurological drug candidates and psychoactive substances with improved safety profiles.

Analytical methods for (R)-2-(3-Bromophenyl)piperidine quality control have evolved with advancements in chiral separation techniques. Modern HPLC methods using polysaccharide-based chiral columns can achieve >99% enantiomeric excess determination, while LC-MS protocols enable sensitive detection in biological matrices. These analytical developments address the pharmaceutical industry's need for rigorous quality assurance of chiral building blocks, a frequently searched topic among process chemists and QC specialists.

In material science applications, the compound's rigid aromatic system and hydrogen bonding capability have shown promise in designing molecularly imprinted polymers for sensor technologies. This interdisciplinary potential reflects the current scientific community's focus on multifunctional materials, a trending search term in academic databases. The bromine atom's heavy atom effect also makes (R)-2-(3-Bromophenyl)piperidine interesting for X-ray crystallography studies of protein-ligand complexes.

Synthetic approaches to (R)-2-(3-Bromophenyl)piperidine continue to be optimized, with recent literature emphasizing asymmetric hydrogenation and enzymatic resolution methods. These green chemistry approaches align with the pharmaceutical industry's push toward sustainable synthesis, a major concern for EHS professionals and regulatory affairs specialists. The compound's stability under various conditions has been documented in ICH guidelines-compliant studies, addressing common queries about storage conditions and shelf life of chiral intermediates.

Emerging applications in PET radiopharmaceuticals have been explored by replacing the bromine with fluorine-18, creating potential neuroimaging probes. This application taps into the booming market for diagnostic tracers in Alzheimer's research and Parkinson's disease studies. Such innovative uses demonstrate how traditional pharmacophores can be repurposed for cutting-edge molecular imaging technologies, a frequently discussed topic in radiochemistry forums.

The safety profile of (R)-2-(3-Bromophenyl)piperidine has been evaluated through standard in vitro assays, showing favorable results in cytotoxicity screening and genotoxicity testing. These findings support its inclusion in lead optimization pipelines while addressing common concerns about compound safety in early-stage drug discovery. Regulatory databases indicate proper handling procedures that comply with laboratory safety standards, a crucial consideration for researchers searching for chemical handling guidelines.

Market analysis reveals steady growth in demand for enantiomerically pure piperidine derivatives, with (R)-2-(3-Bromophenyl)piperidine maintaining a niche but important position. Its pricing reflects the specialized chiral synthesis required, making it a benchmark compound in discussions about cost-effective chiral building blocks. The compound's availability through major chemical suppliers with detailed certificates of analysis meets the pharmaceutical industry's stringent requirements for GMP intermediates.

Future research directions likely include exploration of (R)-2-(3-Bromophenyl)piperidine derivatives in allosteric modulators and biased agonism studies, areas gaining traction in receptor pharmacology. The compound's structural features make it amenable to computer-aided drug design approaches, particularly in molecular docking studies of CNS targets. These applications position (R)-2-(3-Bromophenyl)piperidine as a continuing focus in medicinal chemistry innovation, addressing persistent challenges in drug discovery for neurological conditions.